Cas no 570-27-4 (5alpha-Androstan-11-one, 3beta-hydroxy-)

• Product Name: 5alpha-Androstan-11-one, 3beta-hydroxy-
• CAS No: 570-27-4
• MF: C₁₉H₃₀O₂
• MW: 290.440306186676
• CID: 2666194
• Update Time: 2023-08-06

5alpha-Androstan-11-one, 3beta-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3β-Hydroxy-5α-androstan-11-one
• SPJUEQDDFYWVQF-MAAVVYDCSA-N
• 5alpha-Androstan-11-one, 3beta-hydroxy-

• Inchi： 1S/C19H30O2/c1-18-8-3-4-15(18)14-6-5-12-10-13(20)7-9-19(12,2)17(14)16(21)11-18/h12-15,17,20H,3-11H2,1-2H3/t12-,13-,14-,15-,17+,18-,19-/m0/s1
• InChI Key： SPJUEQDDFYWVQF-MAAVVYDCSA-N
• SMILES： O=C1C[C@]2(C)CCC[C@H]2[C@@H]2CC[C@H]3C[C@H](CC[C@]3(C)[C@H]21)O

Computed Properties

• Exact Mass: 290.225
• Monoisotopic Mass: 290.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3